![molecular formula C21H22N4O3 B2781562 1-(2-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)-3-(4-ethoxyphenyl)urea CAS No. 1797858-28-6](/img/structure/B2781562.png)
1-(2-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)-3-(4-ethoxyphenyl)urea
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Description
1-(2-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)-3-(4-ethoxyphenyl)urea is a useful research compound. Its molecular formula is C21H22N4O3 and its molecular weight is 378.432. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of 1,2,4-oxadiazoles, including compounds with structural similarities to the specified urea derivative, involves reactions like the treatment of benzoyldicyandiamide with hydroxylamine hydrochloride, producing a mixture of oxadiazole derivatives. These reactions highlight the methodologies for generating urea-containing oxadiazoles and their structural analysis (Warburton, 1966).
Biological Activities
- Antifungal and antibacterial activities have been observed in oxadiazole derivatives, indicating their potential in addressing agricultural and food-related microbial issues. These compounds have been tested against various fungal strains, showing efficacy that can be correlated with their structural features (Mishra, Singh, & Wahab, 2000).
- In vitro antidiabetic screening of novel dihydropyrimidine derivatives, incorporating oxadiazolyl groups, demonstrates the utility of these compounds in medical research, particularly for their α-amylase inhibition properties, which could be relevant for diabetes management (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).
Material Science and Molecular Engineering
- Research into mesoionic heterocycles, including oxadiazoles, outlines methods for synthesizing these compounds and their potential applications in material science and molecular engineering. These studies provide insights into the versatility of oxadiazole derivatives in creating new materials with tailored properties (Molina, Alajarín, Arques, & Benzal, 1982).
Gelation and Morphology
- The study on urea derivatives forming hydrogels indicates the role of these compounds in developing materials with specific physical properties, such as gels for biomedical applications. The research shows how the identity of anion affects the morphology and rheology of gels, which is critical for designing materials with desired functionalities (Lloyd & Steed, 2011).
Properties
IUPAC Name |
1-[2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-3-(4-ethoxyphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3/c1-2-27-17-11-9-16(10-12-17)22-21(26)23-18-6-4-3-5-15(18)13-19-24-20(25-28-19)14-7-8-14/h3-6,9-12,14H,2,7-8,13H2,1H3,(H2,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBNKUJHKUGYFAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2CC3=NC(=NO3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.